Cas no 2171651-39-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxyoxan-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxyoxan-4-yl)carbamoylbutanoic acid
• CAS No: 2171651-39-9
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6484431
• PubChem ID: 165562945
• Update Time: 2025-05-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxyoxan-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxyoxan-4-yl)carbamoylbutanoic acid
• EN300-1543159
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-hydroxyoxan-4-yl)carbamoyl]butanoic acid
• 2171651-39-9

• Inchi： 1S/C25H28N2O7/c28-22-14-33-12-11-20(22)26-24(31)21(9-10-23(29)30)27-25(32)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-22,28H,9-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： CRSOANXMBWZXPZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)O)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 134Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxyoxan-4-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxyoxan-4-yl)carbamoylbutanoic acid: A Comprehensive Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxyoxan-4-yl)carbamoylbutanoic acid is a complex organic compound with the CAS registry number 2171651-39-9. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other chemical research applications. The structure of this compound is characterized by a central butanoic acid backbone, with two substituents attached to the fourth carbon atom: an Fmoc group and a hydroxypiperidine (or oxane) moiety.

The Fmoc group, represented as {(9H-fluoren-9-yl)methoxycarbonyl}, is a well-known protecting group in organic synthesis, particularly in solid-phase peptide synthesis (SPPS). It is highly stable under basic conditions and can be selectively removed under acidic conditions, making it ideal for stepwise synthesis of peptides. The hydroxypiperidine group, (3-hydroxyoxan-4-yl), adds complexity to the molecule and may contribute to its potential applications in drug design or as a building block in medicinal chemistry.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc derivatives in the synthesis of cyclic peptides and macrocycles, which are promising candidates for drug discovery due to their unique pharmacokinetic properties. The presence of the hydroxypiperidine group in 4-{(Fmoc)}amino)-4-(hydroxypiperidinyl)carbamoylbutanoic acid suggests potential applications in the design of bioactive agents with enhanced solubility or improved binding affinity to target proteins.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The synthesis typically begins with the activation of the butanoic acid backbone, followed by sequential coupling reactions to introduce the Fmoc and hydroxypiperidine groups. Advanced techniques such as microwave-assisted synthesis or catalytic methods may be employed to optimize reaction yields and purity.

The characterization of this compound relies on modern analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods provide critical insights into the molecular structure, purity, and stability of the compound, ensuring its suitability for downstream applications.

In terms of applications, 4-{(Fmoc)}amino)-4-(hydroxypiperidinyl)carbamoylbutanoic acid holds promise in several areas of chemical research. Its role as a building block in peptide synthesis is well-established, but emerging research suggests its potential in other fields such as materials science and nanotechnology. For example, derivatives of this compound may be used as templates for self-assembling nanostructures or as components in stimuli-responsive materials.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity and pharmacokinetic profiles of such compounds before experimental validation. Computational models can simulate interactions between this compound and target proteins, providing valuable insights into its potential therapeutic applications.

In conclusion, 4-{(Fmoc)}amino)-4-(hydroxypiperidinyl)carbamoylbutanoic acid (CAS No: 2171651-39-9) is a versatile compound with significant potential in various areas of chemical research and drug development. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.